1-[2-(2,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 1-[2-(2,4-dimethylphenoxy)ethyl]indole-3-carbaldehyde
• InChI: InChI=1S/C19H19NO2/c1-14-7-8-19(15(2)11-14)22-10-9-20-12-16(13-21)17-5-3-4-6-18(17)20/h3-8,11-13H,9-10H2,1-2H3
• InChI Key: UTDUGOGPZDAPED-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCCN2C=C(C3=CC=CC=C32)C=O)C

Description

1-[2-(2,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic organic compound that belongs to the class of indole derivatives and is known for its unique properties.

Mechanism of Action

The mechanism of action of 1-[2-(2,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde is not fully understood. However, it is believed to exert its biological effects by interacting with various cellular targets, including enzymes, receptors, and DNA. The compound has been shown to induce apoptosis in cancer cells by activating caspase enzymes and disrupting the mitochondrial membrane potential. It has also been reported to inhibit the growth of fungi and bacteria by disrupting their cell wall and membrane integrity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to increase the production of reactive oxygen species (ROS) and induce oxidative stress in cancer cells. It has also been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis. The compound has been found to have a low toxicity profile and does not cause significant adverse effects in normal cells.

Advantages and Limitations for Lab Experiments

1-[2-(2,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has a high purity and can be easily purified by recrystallization. The compound has been shown to have a high efficacy against cancer cells and pathogenic microorganisms. However, the limitations of using this compound in laboratory experiments include its limited solubility in aqueous solutions and its potential instability under certain conditions.

Future Directions

The potential applications of 1-[2-(2,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde in various fields of scientific research are vast. Some of the future directions for research on this compound include:
1. Investigating the molecular targets and signaling pathways involved in the anticancer, antifungal, and antibacterial activities of the compound.
2. Developing new synthetic methods for the production of this compound and its analogs with improved properties.
3. Studying the pharmacokinetics and pharmacodynamics of the compound in vivo to determine its potential use as a therapeutic agent.
4. Developing new formulations of the compound for improved solubility and stability.
5. Investigating the potential use of the compound as a fluorescent probe for the detection of metal ions in biological samples.
Conclusion:
In conclusion, this compound is a synthetic organic compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been extensively studied for its anticancer, antifungal, antibacterial, and antiviral activities. The compound has several advantages for use in laboratory experiments, including its high purity and efficacy against cancer cells and pathogenic microorganisms. However, the limitations of using this compound in laboratory experiments include its limited solubility in aqueous solutions and potential instability under certain conditions. Further research is needed to fully understand the mechanism of action and potential applications of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 1-[2-(2,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde involves the reaction of 2-(2,4-dimethylphenoxy)ethanamine with indole-3-carboxaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an appropriate solvent, and the product is purified by recrystallization. The synthesis of this compound has been reported in several research papers, and the yield of the product varies depending on the reaction conditions.

Scientific Research Applications

1-[2-(2,4-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde has been extensively studied for its potential applications in various fields of scientific research. It has been reported to exhibit anticancer, antifungal, antibacterial, and antiviral activities. It has also been studied for its potential use as an insecticide and as a fluorescent probe for the detection of metal ions. The compound has been found to be highly effective against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of several pathogenic fungi and bacteria.